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Compound of Interest

Compound Name:
1,2,4-trimethyl-1H-pyrrole-3-

carbaldehyde

CAS No.: 1142201-80-6

Cat. No.: B1327020 Get Quote

Mass spectrometry is a powerful analytical technique that measures the mass-to-charge ratio

(m/z) of ions.[1] The general workflow involves ionizing the analyte, separating the ions based

on their m/z, and detecting them.[1] For trimethylpyrrole derivatives, the initial choice of

ionization method is a critical decision that dictates the type of information obtained and the

necessary sample preparation.
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Sample Introduction Mass Spectrometer Data Analysis

Sample
(e.g., Trimethylpyrrole)

Separation
(GC or LC)

Ion Source
(EI, ESI)

Analyte Transfer Mass Analyzer
(Quadrupole, TOF, Orbitrap)

Detector Data SystemSignal Processing Mass Spectrum
(m/z vs. Intensity)

Molecular Ion (M+)
 e.g., 1,2,5-Trimethylpyrrole

 m/z 109

[M-H]+
 m/z 108

- H•

[M-CH3]+
 m/z 94

- CH3•

Ring Cleavage Fragments
 e.g., m/z 80, 54, 53

Further Fragmentation
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Analyte: Trimethylpyrrole Derivative

Is the compound volatile & thermally stable?

Use GC-MS with EI

Yes

Use LC-MS with ESI

NoGoal: Quantification or Identification?

Is the sample matrix complex?

Identification

Use Triple Quadrupole (MRM)
 for best sensitivity

Quantification

No (Standard MS)

Consider HRMS (Q-TOF or Orbitrap)
 for high confidence

Yes
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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